rac-(2R,5S)-N-(4-aminocyclohexyl)-N-methyl-5-phenyloxolane-2-carboxamide hydrochloride
Overview
Description
Rac-(2R,5S)-N-(4-aminocyclohexyl)-N-methyl-5-phenyloxolane-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H27ClN2O2 and its molecular weight is 338.9. The purity is usually 87.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5S)-N-(4-aminocyclohexyl)-N-methyl-5-phenyloxolane-2-carboxamide hydrochloride involves the reaction of 4-aminocyclohexanone with (R)-2-amino-5-phenyloxolane-2-carboxylic acid, followed by N-methylation and hydrochloride salt formation.", "Starting Materials": [ "4-aminocyclohexanone", "(R)-2-amino-5-phenyloxolane-2-carboxylic acid", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: 4-aminocyclohexanone is reacted with (R)-2-amino-5-phenyloxolane-2-carboxylic acid in ethanol to form rac-(2R,5S)-N-(4-aminocyclohexyl)-5-phenyloxolane-2-carboxamide.", "Step 2: The resulting product is then N-methylated using methyl iodide and sodium hydroxide in ethanol to form rac-(2R,5S)-N-(4-aminocyclohexyl)-N-methyl-5-phenyloxolane-2-carboxamide.", "Step 3: The final step involves the formation of the hydrochloride salt of the product using hydrochloric acid in diethyl ether." ] } | |
CAS RN |
2445750-77-4 |
Molecular Formula |
C18H27ClN2O2 |
Molecular Weight |
338.9 |
Purity |
87 |
Origin of Product |
United States |
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